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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Sulfo-
Cy7.5 maleimide, a near-infrared fluorescent dye. Adherence to this protocol will ensure the
accurate and consistent preparation of this reagent for use in various applications, including the
labeling of biomolecules for in vivo imaging and other fluorescence-based assays.

Chemical and Spectroscopic Properties

Proper preparation of a Sulfo-Cy7.5 maleimide stock solution begins with an understanding of
its key chemical and spectroscopic properties. This data is crucial for accurate concentration
determination and proper handling of the dye.
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Property Value Reference(s)
Molecular Weight 1205.6 g/mol [1]

Excitation Maximum (Aex) 788 nm [1][2]
Emission Maximum (Aem) 797 - 808 nm [11[2]

Molar Extinction Coefficient (g) 222,000 cm—iM—1 [1]

Water, Dimethylformamide

Solubility (DMF), Dimethyl sulfoxide [1][3]
(DMSO)
) -20°C, protected from light,
Storage (Solid) ) [4]
desiccated

-20°C for up to 1 month; -80°C
Storage (Stock Solution) for up to 6 months (aliquoted, [5]
protected from light)

Experimental Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of Sulfo-Cy7.5
maleimide. It is critical to use anhydrous solvents to prevent hydrolysis of the maleimide group,
which would render it unreactive to thiol groups.

Materials:

e Sulfo-Cy7.5 maleimide

e Anhydrous dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF)
e Microcentrifuge tubes

o Pipettes and pipette tips

o Vortex mixer

e Spectrophotometer and cuvettes
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Procedure:

» Equilibration of the Dye: Before opening, allow the vial of Sulfo-Cy7.5 maleimide to warm to
room temperature for at least 20 minutes. This prevents condensation of moisture onto the
hygroscopic solid.

e Reconstitution of the Dye:
o Briefly centrifuge the vial to collect all the powder at the bottom.

o To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO or
DMF. For example, to 1 mg of Sulfo-Cy7.5 maleimide (MW = 1205.6 g/mol ), add 82.9 uL
of solvent.

o Vortex the vial thoroughly for several minutes to ensure the dye is completely dissolved.[6]
o Determination of Stock Solution Concentration:

o Prepare a dilute solution of the stock in a suitable buffer (e.g., Phosphate Buffered Saline,
pH 7.4) for spectrophotometric analysis.

o Measure the absorbance (A) of the diluted solution at the excitation maximum (Aex = 788
nm).

o Calculate the precise concentration of the stock solution using the Beer-Lambert law:
Concentration (M) = A/ (¢ x |) Where:

» A= Absorbance at 788 nm

» & = Molar extinction coefficient (222,000 cm—tM~1)

» | = Path length of the cuvette in cm (typically 1 cm)[7]
» Aliquoting and Storage:

o Aliquot the stock solution into small, single-use volumes in microcentrifuge tubes. This
minimizes freeze-thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5] All solutions should be protected from light.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Sulfo-Cy7.5
maleimide stock solution.
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Caption: Workflow for Sulfo-Cy7.5 Maleimide Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparation of Sulfo-Cy7.5 Maleimide Stock Solution:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406915#preparation-of-sulfo-cy7-5-maleimide-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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